N-benzyl-N,4,6-trimethylpyrimidin-2-amine
Overview
Description
“N-benzyl-N,4,6-trimethylpyrimidin-2-amine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring would be substituted at the 4 and 6 positions with methyl groups and at the nitrogen with a benzyl group .Chemical Reactions Analysis
As a pyrimidine derivative, “this compound” could potentially undergo a variety of chemical reactions. These might include electrophilic substitution reactions, nucleophilic substitution reactions, and reactions with acids and bases .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. As a pyrimidine derivative, it would likely be a solid at room temperature . Its solubility in various solvents, melting point, boiling point, and other physical and chemical properties would need to be determined experimentally .Mechanism of Action
Without specific information on the compound or its uses, it’s difficult to predict the mechanism of action of “N-benzyl-N,4,6-trimethylpyrimidin-2-amine”. If it’s used as a drug or a biological active compound, its mechanism of action would depend on the specific biological target it interacts with .
Safety and Hazards
Future Directions
The future research directions for “N-benzyl-N,4,6-trimethylpyrimidin-2-amine” would depend on its potential applications. If it has biological activity, it could be studied further as a potential therapeutic agent. Alternatively, if it has unique chemical properties, it could be studied in the context of synthetic chemistry or materials science .
properties
IUPAC Name |
N-benzyl-N,4,6-trimethylpyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3/c1-11-9-12(2)16-14(15-11)17(3)10-13-7-5-4-6-8-13/h4-9H,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEJXLAYTOVFZRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N(C)CC2=CC=CC=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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